Cas no 1903592-23-3 (N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1903592-23-3
• MF: C₁₄H₁₆N₆O₃S
• MW: 348.380240440369
• CID: 5548923
• Update Time: 2025-06-14

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-6-morpholin-4-ylpyrimidine-4-carboxamide
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C14H16N6O3S/c15-11(21)5-9-7-24-14(18-9)19-13(22)10-6-12(17-8-16-10)20-1-3-23-4-2-20/h6-8H,1-5H2,(H2,15,21)(H,18,19,22)
• InChI Key： VFIRPJPJYSVQJW-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCOCC2)C=C(C(NC2=NC(CC(N)=O)=CS2)=O)N=1

Additional information on N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903592-23-3)

The compound N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903592-23-3) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a thiazole ring with a pyrimidine core, linked via a carboxamide group, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition capabilities, which could pave the way for novel treatments in oncology and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The morpholine moiety in this compound enhances its solubility and bioavailability, addressing a common challenge in drug development. Its carbamoylmethyl group further contributes to its stability and binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses. These features align with current trends in AI-driven drug design, where computational models prioritize molecules with optimal pharmacokinetic profiles.

The synthesis of CAS No. 1903592-23-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are well-documented in peer-reviewed journals. Its purity and characterization are typically verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methodologies ensure reproducibility, a critical factor for researchers exploring its biological activity in assays such as enzyme-linked immunosorbent assays (ELISAs) and cell proliferation studies.

From an industrial perspective, the scalability of N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-(morpholin-4-yl)pyrimidine-4-carboxamide is under evaluation, with green chemistry principles being applied to minimize environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. Additionally, its potential as a lead compound has sparked collaborations between academia and biotech firms, aiming to accelerate its transition from bench to bedside.

As the scientific community continues to explore the therapeutic potential of this compound, questions about its mechanism of action and toxicity profile remain central to ongoing research. Forums and databases like PubChem and Reaxys provide updated information, catering to the needs of chemists and biologists alike. With its versatile structure and promising preliminary data, CAS No. 1903592-23-3 exemplifies the innovation driving modern medicinal chemistry.